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Compound of Interest

Compound Name: Vildagliptin (dihydrate)

Cat. No.: B15144644

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vildagliptin is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used in the
management of type 2 diabetes mellitus. By preventing the degradation of incretin hormones
such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide
(GIP), vildagliptin enhances pancreatic islet function, leading to improved glycemic control. This
technical guide provides an in-depth overview of the physicochemical properties and solubility
of vildagliptin dihydrate, offering critical data and methodologies for researchers and
professionals in drug development. While much of the available data pertains to the anhydrous
form of vildagliptin, this document specifies the dihydrate form where information is available.

Physicochemical Properties

The fundamental physicochemical properties of a drug substance are critical determinants of its
formulation, stability, and bioavailability. The following tables summarize the key properties of
vildagliptin and its dihydrate form.

Table 1: General Physicochemical Properties of Vildagliptin and Vildagliptin Dihydrate
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Property

Vildagliptin

Vildagliptin Dihydrate

Chemical Name

(25)-1-[[(3-
Hydroxytricyclo[3.3.1.13,7]dec-
1-yl)amino]acetyl]-2-

pyrrolidinecarbonitrile

(25)-1-[[(3-
Hydroxytricyclo[3.3.1.13,7]dec-
1-yl)amino]acetyl]-2-

pyrrolidinecarbonitrile

dihydrate
CAS Number 274901-16-5[1][2] 2133364-01-7
Molecular Formula C17H25N302[1][2] C17H20N304
Molecular Weight 303.40 g/mol [1][2] 339.43 g/mol
White to off-white crystalline )
Appearance Solid
powder[2]
A crystalline form has been
_ _ 148-150 °C[3], 153-155 °C[4], _ _ _
Melting Point reported with a melting point of
>145°C (dec.)[2]
159.0-161.0 °C[5]
Not explicitly found, but
pKa 9.03 (secondary amino group) expected to be similar to the
anhydrous form.
Not explicitly found, but
logP -0.22 expected to be similar to the

anhydrous form.

Solubility Profile

The solubility of vildagliptin is a key factor in its absorption and formulation. It is generally

characterized by good aqueous solubility.

Table 2: Solubility of Vildagliptin in Various Solvents
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Solvent Solubility Reference

Freely soluble[6], 60 mg/mL
Water [61[7]
(197.75 mM)[7]

0.1N HCI Soluble [8]
PBS (pH 7.2) Approximately 10 mg/mL[1][9] [1119]
pH 6.8 Phosphate Buffer Soluble[6] [6]

Approximately 15-16 mg/mL,
Ethanol MIIEl
60 mg/mL (197.75 mM)[1][7][9]

Approximately 15 mg/mL, up to
DMSO 45 mg/mL, 60 mg/mL (197.75 (11041071
mM)[1][4][7]

Dimethylformamide (DMF) Approximately 20 mg/mL[1][9] [1]19]

Vildagliptin is reported to be freely soluble in buffers with a pH range from 4.1 to 9.0. One study
indicates that vildagliptin tablets are pH-independent preparations, showing dissolution in
water, phosphate buffer solutions at pH 4.5 and 6.8, and 0.1 mol/L hydrochloric acid solution.[5]

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible determination of
physicochemical properties.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the crystalline solid melts.
Apparatus:

¢ Melting point apparatus with a heating block and temperature control

o Glass capillary tubes (one end sealed)

e Mortar and pestle
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e Sample packing wire

Procedure:

Sample Preparation: Ensure the vildagliptin dihydrate sample is completely dry and in a fine
powdered form. If necessary, gently grind the sample using a mortar and pestle.[10]

o Capillary Loading: Press the open end of a capillary tube into the powdered sample until a
small amount of the sample enters the tube.[11]

o Sample Packing: Invert the capillary tube and tap the sealed end on a hard surface to pack
the sample into the bottom of the tube. Alternatively, drop the tube through a long glass tube
to achieve tight packing. The final packed sample height should be 2-3 mm.[11][12]

e Measurement:
o Insert the loaded capillary tube into the heating block of the melting point apparatus.[10]

o Set the apparatus to a starting temperature approximately 5-10°C below the expected
melting point.

o Heat rapidly to the starting temperature.

o Once at the starting temperature, reduce the heating rate to 1-2°C per minute to allow for
accurate observation.[10]

o Record the temperature at which the first droplet of liquid is observed (onset of melting)
and the temperature at which the entire solid has transitioned to a liquid (completion of
melting). This range is the melting point.[11]

o Replicates: Perform the measurement in triplicate with fresh samples for each determination
to ensure accuracy.[13]

pKa Determination (Potentiometric Titration)

Objective: To determine the acid dissociation constant (pKa) of the ionizable group(s) in
vildagliptin.
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Apparatus:

* pH meter with a glass electrode

e Burette

o Magnetic stirrer and stir bar

o Beaker

o Standardized acidic and basic titrants (e.g., 0.1 M HCl and 0.1 M NaOH)

Procedure:

o Sample Preparation: Accurately weigh and dissolve a known amount of vildagliptin dihydrate
in a suitable solvent (e.g., water or a co-solvent system if necessary) to create a solution of
known concentration.

« Titration Setup: Place the beaker containing the vildagliptin solution on the magnetic stirrer,
add a stir bar, and immerse the pH electrode in the solution. Position the burette containing
the titrant (e.g., 0.1 M HCI for a basic compound) above the beaker.

o Titration:

[¢]

Record the initial pH of the solution.

[¢]

Add the titrant in small, precise increments (e.g., 0.1-0.2 mL).

[e]

After each addition, allow the pH reading to stabilize and record the pH and the total
volume of titrant added.[14]

[e]

Continue the titration well past the equivalence point, which is characterized by a sharp
change in pH.

o Data Analysis:

o Plot a titration curve of pH versus the volume of titrant added.
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o Determine the equivalence point from the inflection point of the curve. This can be more
accurately determined by plotting the first or second derivative of the curve.[14]

o The half-equivalence point is the volume of titrant that is half of the volume at the
equivalence point.

o The pH at the half-equivalence point is equal to the pKa of the ionizable group.[15][16]

Solubility Determination (Shake-Flask Method)

Objective: To determine the equilibrium solubility of vildagliptin dihydrate in a specific solvent.

Apparatus:

Glass vials with screw caps

Shaker or orbital incubator set to a constant temperature (e.g., 25°C or 37°C)

Centrifuge

Analytical balance

HPLC or UV-Vis spectrophotometer for concentration analysis

Syringe filters (e.g., 0.45 pum)

Procedure:

o Sample Preparation: Add an excess amount of vildagliptin dihydrate to a vial containing a
known volume of the desired solvent (e.g., water, buffer of a specific pH). The excess solid is
crucial to ensure that a saturated solution is formed.

o Equilibration: Seal the vials and place them in a shaker at a constant temperature. Agitate
the samples for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

e Phase Separation: After equilibration, allow the vials to stand to let the undissolved solid
settle. Alternatively, centrifuge the vials to pellet the excess solid.

e Sample Analysis:

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.youtube.com/watch?v=gd1YQr-74sw
https://m.youtube.com/watch?v=0PPP2QM6Kgk
https://www.youtube.com/watch?v=3JZLlCOpw-Y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144644?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[e]

Carefully withdraw an aliquot of the supernatant, ensuring no solid particles are disturbed.
o Filter the aliquot through a syringe filter to remove any remaining solid particles.

o Dilute the filtered solution as necessary to fall within the linear range of the analytical
method.

o Determine the concentration of vildagliptin in the diluted solution using a validated
analytical method such as HPLC or UV-Vis spectrophotometry.

o Calculation: Calculate the solubility of vildagliptin dihydrate in the solvent, taking into account
any dilution factors.

Signaling Pathway and Experimental Workflow

Visualizations
Vildagliptin's Mechanism of Action: DPP-4 Inhibition
Pathway

Vildagliptin exerts its therapeutic effect by inhibiting the DPP-4 enzyme. This inhibition prevents
the breakdown of incretin hormones, GLP-1 and GIP, leading to a cascade of events that
regulate blood glucose levels.
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Caption: Vildagliptin inhibits DPP-4, increasing GLP-1 and GIP levels, which regulate insulin
and glucagon secretion.

Experimental Workflow: Vildagliptin Assay by RP-HPLC

Reverse-phase high-performance liquid chromatography (RP-HPLC) is a common and robust
method for the quantification of vildagliptin in bulk drug and pharmaceutical formulations.
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Caption: Workflow for the quantitative analysis of vildagliptin using RP-HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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